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Spectral Properties of Squarylium Dye lll in
Dichloromethane

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Squarylium dye Il

Cat. No.: S3713185

Property Value

Absorption Maximum (Amax) 627.25 nm [1]

Molar Absorptivity (€) at Amax 309,000 M~t.cm~t at 627.25 nm [1]
Absorption Coefficient 309,000 [1]

Fluorescence Quantum Yield (®) 0.65 [1]

Experimental Context & Methodology

The data in the table was generated using the following standardized experimental conditions, which can

serve as a reference for your own protocols [1].

¢ Solvent: Dichloromethane [1]
e Absorption Spectroscopy:
o Instrument: Cary 3 [1]
o Date: December 11, 1997 [1]
¢ Fluorescence Spectroscopy:
o Instrument: Spex FluoroMax [1]
o Date: December 11, 1997 [1]
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Beyond Basic Spectra: Photostability Considerations

For applications in drug development, stability is a critical factor. Research on similar squarylium dyes

shows that their photodegradation mechanism and rate are highly dependent on the solvent [2].

¢ Solvent Dependency: One study found that the half-life of a squarylium dye under light irradiation

was drastically different between solvents: it was 120 minutes in methanol but only 4 minutes in
chloroform [2].

e Proposed Mechanism: The photodegradation is suggested to involve a nucleophilic attack on the
central squaraine ring by solvent molecules, leading to the formation of intermediate semi-squarylium
products [2]. This pathway is visualized below.
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Squarylium dye photodegradation pathway initiated by solvent nucleophiles.

Summary and Research Implications

e For Reliable Performance: The provided data offers a benchmark for the dye's optical performance
in dichloromethane.

¢ For Experimental Design: When developing assays or formulations, the dye's solvent environment
is critical not just for its spectral properties but also for its photostability.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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dichloromethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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